5-[(2-Chloropropanoylamino)methyl]-N,N-dimethyloxolane-2-carboxamide

• IUPAC Name: 5-[(2-chloropropanoylamino)methyl]-N,N-dimethyloxolane-2-carboxamide
• InChI: InChI=1S/C11H19ClN2O3/c1-7(12)10(15)13-6-8-4-5-9(17-8)11(16)14(2)3/h7-9H,4-6H2,1-3H3,(H,13,15)
• InChI Key: ZATJCXFHOCRZSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCC(O1)C(=O)N(C)C)Cl
• Molecular Formula: C11H19ClN2O3
• Molecular Weight: 262.73 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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